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Compound of Interest

Compound Name: Methyl 2,2-dichloropropionate

Cat. No.: B100798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl 2,2-dichloropropionate, a chlorinated carboxylic acid ester, primarily serves as a key

intermediate in the synthesis of the herbicide Dalapon. This guide provides a comprehensive

cost-benefit analysis of its use, comparing it with alternative synthetic routes and final herbicidal

products. The comparison is based on experimental data, cost-effectiveness, and

environmental impact, offering a detailed resource for professionals in agrochemical research

and development.

Executive Summary
The use of Methyl 2,2-dichloropropionate is intrinsically linked to the production of Dalapon,

a selective herbicide effective against perennial grasses. While the synthesis of Dalapon via its

methyl ester is a viable chemical pathway, the relevance of this process has diminished

significantly due to the discontinued registration of Dalapon in major markets like the United

States. The cost-benefit analysis, therefore, extends to a broader comparison of Dalapon with

currently prevalent herbicides such as glyphosate and glufosinate.

From a production standpoint, the synthesis of Dalapon from 2,2-dichloropropionic acid or its

methyl ester is a straightforward process. However, the alternatives, glyphosate and

glufosinate, offer broader spectrum weed control and have become the industry standard. The

environmental persistence and potential for groundwater contamination of Dalapon have also

contributed to its decline in use. This guide will delve into the quantitative performance,

economic costs, and environmental considerations of these herbicidal options.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b100798?utm_src=pdf-interest
https://www.benchchem.com/product/b100798?utm_src=pdf-body
https://www.benchchem.com/product/b100798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Performance Comparison of Herbicides
The efficacy of a herbicide is a critical factor in its cost-benefit analysis. The following table

summarizes the performance of Dalapon in comparison to its major alternatives, glyphosate

and glufosinate, based on available experimental data.

Herbicide Target Weeds
Typical
Application
Rate ( kg/ha )

Weed Control
Efficacy (%)

Crop Safety

Dalapon

Perennial

grasses (e.g.,

Couch, Kikuyu,

Paspalum)

5 - 15

80 - 95 (on

susceptible

grasses)

Selective for

certain broadleaf

crops (e.g.,

sugar beets,

citrus)

Glyphosate

Broad-spectrum

(most annual and

perennial weeds)

0.5 - 2.0 90 - 100

Non-selective;

requires use with

glyphosate-

tolerant crops or

for pre-

planting/post-

harvest

application

Glufosinate

Broad-spectrum

(most annual and

perennial weeds)

0.4 - 1.5 85 - 98

Non-selective;

requires use with

glufosinate-

tolerant crops or

for directed spray

applications

Note: Efficacy can vary depending on weed species, growth stage, and environmental

conditions.
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The economic viability of using Methyl 2,2-dichloropropionate is dependent on the cost of the

raw material, the efficiency of its conversion to Dalapon, and the market price of the final

product compared to its alternatives.

Chemical Form Price (USD)

Methyl 2,2-dichloropropionate Technical Grade
Not readily available

commercially

2,2-Dichloropropionic Acid 95%+ Purity
~$60-85 / 1g (for laboratory

use)[1]

Dalapon (as sodium salt) Analytical Standard ~$48 / neat

Glyphosate (41% solution) Commercial Grade ~$14-25 / gallon[2][3][4][5][6]

Glufosinate Commercial Grade
Price varies by formulation and

supplier

Note: Prices are subject to change and vary based on supplier, quantity, and purity. The price

for bulk industrial quantities of 2,2-dichloropropionic acid would be significantly lower than the

listed laboratory-grade price.

Environmental and Safety Profile
The environmental fate and toxicological profile of a herbicide are crucial considerations in its

overall cost-benefit assessment.

Herbicide Soil Persistence
Potential for
Groundwater
Leaching

Acute Toxicity
(LD50, oral, rat)

Dalapon
Low to moderate (half-

life of 2-8 weeks)[7]

High (due to low soil

adsorption)[7]
970 mg/kg

Glyphosate
Low (strongly adsorbs

to soil)
Low >5000 mg/kg

Glufosinate
Low (rapidly degraded

by microorganisms)
Low 1620 mg/kg
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Experimental Protocols
Synthesis of Methyl 2,2-dichloropropionate via Fischer
Esterification of 2,2-Dichloropropionic Acid
This protocol describes a general method for the esterification of a carboxylic acid, which can

be adapted for the synthesis of Methyl 2,2-dichloropropionate.

Materials:

2,2-Dichloropropionic acid

Methanol (anhydrous)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2,2-dichloropropionic acid in an excess of anhydrous

methanol.

Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC).
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After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and transfer it to a

separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude Methyl 2,2-dichloropropionate.

The crude product can be purified by distillation.

Synthesis of Dalapon (Sodium 2,2-dichloropropionate)
from 2,2-Dichloropropionic Acid
The following protocol is adapted from a patented method for the preparation of alkali metal

salts of 2,2-dichloropropionic acid.[8]

Materials:

2,2-Dichloropropionic acid

Anhydrous sodium carbonate

Chlorinated hydrocarbon solvent (e.g., perchloroethylene, methylene dichloride)[8]

Reaction vessel with stirring and heating capabilities

Filtration apparatus

Procedure:
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In a reaction vessel, create a slurry of finely subdivided anhydrous sodium carbonate in a

liquid chlorinated hydrocarbon solvent.[8]

With stirring, slowly add 2,2-dichloropropionic acid to the slurry. The rate of addition should

be controlled to manage the evolution of carbon dioxide.

Heat the reaction mixture to facilitate the neutralization reaction. The optimal temperature will

depend on the solvent used (e.g., 70°C for monochlorobenzene, boiling point for carbon

tetrachloride).[8]

Continue heating and stirring until the reaction is complete, which is indicated by the

formation of a solid precipitate of sodium 2,2-dichloropropionate.

Cool the reaction mixture and separate the solid product by filtration.

Wash the solid product with the chlorinated hydrocarbon solvent to remove any unreacted

starting material.

Dry the product to obtain the sodium salt of 2,2-dichloropropionic acid (Dalapon).

Signaling Pathways and Experimental Workflows
Mechanism of Action of Herbicides
The following diagrams illustrate the biochemical pathways targeted by Dalapon and its

alternatives, glyphosate and glufosinate.

Acetyl-CoA
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Click to download full resolution via product page

Mechanism of action of Dalapon, which inhibits lipid synthesis.
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Phosphoenolpyruvate (PEP)
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Mechanism of action of glyphosate, inhibiting the shikimate pathway.[7]
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Mechanism of action of glufosinate, inhibiting glutamine synthetase.

General Workflow for Herbicide Efficacy Field Trial
The following diagram outlines a typical experimental workflow for evaluating the efficacy of a

herbicide in a field setting.
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Start: Trial Design

Plot Selection and Preparation

Herbicide Application

Data Collection
(Weed counts, biomass, crop injury)

Statistical Analysis

Results and Conclusion

Click to download full resolution via product page

A generalized workflow for conducting a herbicide efficacy trial.

Conclusion
The cost-benefit analysis of using Methyl 2,2-dichloropropionate is largely a historical

exercise, as its primary application in the synthesis of the now largely discontinued herbicide

Dalapon makes it economically and practically unviable for large-scale agrochemical

production in many regions. While the chemical synthesis is feasible, the superior performance,

broader weed control spectrum, and more favorable environmental profiles of alternative

herbicides like glyphosate and glufosinate have rendered Dalapon and its precursors obsolete

in many agricultural systems. For researchers, the value of Methyl 2,2-dichloropropionate
may lie in specialized, small-scale synthetic applications or as a reference compound in
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toxicological or environmental studies. However, for commercial herbicide development, the

focus has decidedly shifted towards more effective and environmentally benign alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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